Cas no 124043-72-7 (1-benzofuran-2-sulfonamide)

• Product Name: 1-benzofuran-2-sulfonamide
• CAS No: 124043-72-7
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• MDL: MFCD27942489
• CID: 103902
• PubChem ID: 10750432
• Update Time: 2025-04-18

1-benzofuran-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuransulfonamide
• 1-benzofuran-2-sulfonamide
• 2-Benzofuransulfonamide(9CI)
• EN300-279329
• DTXSID70444336
• SCHEMBL1156380
• BDBM50406336
• Benzofuran-2-sulfonamide
• Benzofuran-2-sulfonic acid amide
• AS-6431
• EVD
• 124043-72-7
• CHEMBL165346
• AKOS027325473
• sulfonamidobenzofuran
• MFCD27942489
• Q27460079
• 3s71
• 2benzofuransulfonamide
• PBECZJTWMSIKFE-UHFFFAOYSA-N
• Z1378432729
• G49927
• DB-182069

• MDL： MFCD27942489
• Inchi： 1S/C8H7NO3S/c9-13(10,11)8-5-6-3-1-2-4-7(6)12-8/h1-5H,(H2,9,10,11)
• InChI Key： PBECZJTWMSIKFE-UHFFFAOYSA-N
• SMILES： S(C1=CC2C=CC=CC=2O1)(N)(=O)=O

Computed Properties

• Exact Mass: 197.01466426g/mol
• Monoisotopic Mass: 197.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 385.3±34.0 °C at 760 mmHg
• Flash Point: 186.8±25.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-benzofuran-2-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)